Cas no 2138171-64-7 (5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine)

5-Bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine is a brominated triazole derivative featuring a pentan-3-yl substituent at the 1-position and an amine group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential biological activity. Its structural framework offers opportunities for further functionalization, making it valuable in medicinal chemistry and agrochemical research. The bromine atom enhances reactivity for cross-coupling reactions, while the triazole core provides stability and diverse interaction capabilities. Suitable for controlled reactions, it is commonly utilized in the synthesis of specialized ligands and pharmacologically active molecules. Proper handling and storage under inert conditions are recommended to maintain stability.

5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine structure

2138171-64-7 structure

Product Name:5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine

CAS No:2138171-64-7

MF:C₇H₁₃BrN₄

MW:233.108919858932

CID:6180949

PubChem ID:165473361

Update Time:2025-10-18

5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine
- 2138171-64-7
- EN300-1105835
- Inchi： 1S/C7H13BrN4/c1-3-5(4-2)12-6(8)10-7(9)11-12/h5H,3-4H2,1-2H3,(H2,9,11)
- InChI Key： RKRXIFFHXHVCIR-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1C(CC)CC

Computed Properties

Exact Mass: 232.03236g/mol
Monoisotopic Mass: 232.03236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 56.7Å²

5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1105835-0.05g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	0.05g	$1104.0	2023-10-27
Enamine	EN300-1105835-0.1g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	0.1g	$1157.0	2023-10-27
Enamine	EN300-1105835-0.25g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	0.25g	$1209.0	2023-10-27
Enamine	EN300-1105835-0.5g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	0.5g	$1262.0	2023-10-27
Enamine	EN300-1105835-1.0g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7		1g	$1315.0	2023-06-10
Enamine	EN300-1105835-2.5g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	2.5g	$2576.0	2023-10-27
Enamine	EN300-1105835-5.0g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7		5g	$3812.0	2023-06-10
Enamine	EN300-1105835-10.0g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7		10g	$5652.0	2023-06-10
Enamine	EN300-1105835-1g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	1g	$1315.0	2023-10-27
Enamine	EN300-1105835-5g	5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine	2138171-64-7	95%	5g	$3812.0	2023-10-27

5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine Related Literature

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Additional information on 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138171-64-7): Properties, Applications, and Research Insights

The compound 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine (CAS No. 2138171-64-7) is a specialized 1,2,4-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique brominated triazole structure, this molecule exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its amine functional group and alkyl side chain contribute to its potential bioactivity, aligning with current trends in small-molecule drug discovery and crop protection agents.

Recent studies highlight the growing demand for heterocyclic compounds like 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine due to their role in modulating biological pathways. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications to its pentan-3-yl group or bromo substitution can yield derivatives with enhanced properties. This aligns with the broader industry focus on precision chemical synthesis and green chemistry practices, where efficiency and sustainability are prioritized.

From an analytical perspective, CAS 2138171-64-7 demonstrates notable stability under standard laboratory conditions, with a melting point and solubility profile that facilitate its use in various formulations. Spectroscopic data (NMR, IR, and MS) confirm its high purity, a critical factor for applications in high-throughput screening and medicinal chemistry. The compound’s logP value suggests moderate lipophilicity, which is advantageous for optimizing bioavailability in drug design.

In agrochemical contexts, 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine is explored as a precursor for plant growth regulators and pest control agents. Its mechanism may involve interference with fungal or insect metabolic enzymes, a hot topic given rising concerns over pesticide resistance. Innovations in crop science increasingly rely on such tailored molecules to address global food security challenges.

The synthesis of CAS 2138171-64-7 typically involves multi-step reactions, including cyclization and selective bromination, with yields optimized via catalytic methods. Patent literature reveals proprietary techniques to enhance scalability, reflecting the commercial potential of this compound. Safety assessments indicate it requires standard handling protocols, though it is not classified as hazardous under major regulatory frameworks.

Emerging discussions in cheminformatics and AI-driven molecular design frequently cite 1,2,4-triazole scaffolds like this one as promising candidates for virtual screening. Its molecular weight (253.13 g/mol) and hydrogen-bonding capacity make it compatible with fragment-based drug discovery platforms. These trends underscore the intersection of traditional chemistry with cutting-edge computational tools.

In conclusion, 5-bromo-1-(pentan-3-yl)-1H-1,2,4-triazol-3-amine represents a compelling case study in modern applied chemistry. Its dual relevance to life sciences and material innovation positions it as a compound of enduring interest. Future research may explore its enantioselective synthesis or hybrid derivatives, further expanding its utility across disciplines.